N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C17H13N3O3S/c21-16(12-1-2-13-14(9-12)24-10-19-13)18-5-7-20-6-3-11-4-8-23-15(11)17(20)22/h1-4,6,8-10H,5,7H2,(H,18,21)
• InChI Key: XNVXSGBPXYRQTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NCCN3C=CC4=C(C3=O)OC=C4)SC=N2
• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol
• CAS No.: 2034413-49-3

Description

“N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[d]thiazole-6-carboxamide” is a complex organic compound. It contains several heterocyclic components, including a pyridine ring and a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine and thiazole rings are aromatic, meaning they have a cyclic, planar structure with a ring of pi electrons.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the nature of its functional groups. For example, the nitrogen in the pyridine ring could potentially participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the various functional groups would likely affect its solubility, stability, and reactivity.

Scientific Research Applications

Antiallergic Agents and Antituberculosis Activity

• Research on benzo[d]thiazole derivatives and related chemical structures has demonstrated potential applications in developing antiallergic and antituberculosis agents. For instance, antiallergic activity has been observed in compounds with certain structural features, indicating the potential for these compounds to be developed into therapeutic agents for allergic reactions and related conditions (Nohara et al., 1985). Additionally, thiazole-aminopiperidine hybrid analogues have shown promise as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting their potential in treating tuberculosis (Jeankumar et al., 2013).

Heterocyclic Synthesis and Multifunctional Materials

• The synthesis and applications of heterocyclic compounds are significant areas of research. Compounds with benzo[d]thiazole moieties have been used to synthesize various heterocyclic structures, potentially leading to applications in creating multifunctional materials for various technological and medicinal applications (Berezin et al., 2012). These studies demonstrate the versatility of thiazole derivatives in synthesizing complex heterocyclic compounds that could have diverse applications.

Antibacterial Agents

• Research on benzo[d]thiazolyl substituted pyrazol-5-ones has revealed a novel class of promising antibacterial agents, indicating the potential of similar structures for developing new antibiotics and antimicrobial compounds (Palkar et al., 2017). These findings suggest that compounds with benzo[d]thiazole structures could be valuable in addressing bacterial resistance and developing new therapeutic strategies.